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This technical whitepaper provides a comprehensive overview of the historical discovery,

isolation, and evolving research landscape of Picein (C₁₄H₁₈O₇), a phenolic glucoside of

significant interest to researchers, scientists, and drug development professionals. This

document details the early beginnings of its characterization in the late 19th century and

summarizes key quantitative data and experimental methodologies that have defined its

scientific journey.

Historical Context: The Discovery and Naming of
Picein
The journey of Picein's discovery begins in the late 19th century, a period of burgeoning

interest in the chemical constituents of the natural world. The earliest recorded mention of

"picein" appears in the scientific literature of 1894. The name itself is derived from the Latin

"piceus," meaning "pitch-black" or relating to the spruce tree (Picea), combined with the suffix "-

in," a common convention for naming glucosides during that era. This nomenclature firmly links

its origins to the Norway spruce (Picea abies).

Historical records indicate that the French chemist Charles Tanret was the first to isolate and

identify Picein. In his work on the chemical components of various plants, Tanret identified a

bitter-tasting glucoside in the young shoots of spruce trees, which he named Picein. His

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b015555?utm_src=pdf-interest
https://www.benchchem.com/product/b015555?utm_src=pdf-body
https://www.benchchem.com/product/b015555?utm_src=pdf-body
https://www.benchchem.com/product/b015555?utm_src=pdf-body
https://www.benchchem.com/product/b015555?utm_src=pdf-body
https://www.benchchem.com/product/b015555?utm_src=pdf-body
https://www.benchchem.com/product/b015555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


findings were documented in the scientific journals of the time, laying the groundwork for all

subsequent research on this compound.

Physicochemical Properties and Natural Occurrence
Picein is the glucoside of piceol (4-hydroxyacetophenone). It is a white crystalline solid with the

chemical formula C₁₄H₁₈O₇. While first discovered in Norway spruce, subsequent research has

identified its presence in a variety of other plant species.

Plant Source Part of Plant Concentration/Notes

Picea abies (Norway Spruce) Needles, Bark, Roots

Found in varying

concentrations depending on

the specific tissue and

environmental conditions.

Salix species (Willow) Bark
Co-occurs with other

salicylates like salicin.

Picrorhiza kurroa Rhizomes
Investigated for its potential to

promote collagen synthesis.

Rhodiola rosea - Identified as a constituent.

Early Research and Biological Activities
Initial research on Picein focused on its basic chemical characterization. However,

contemporary studies have unveiled a range of biological activities, with a primary focus on its

antioxidative and neuroprotective properties. These effects are often attributed to its aglycone,

piceol, which is released upon hydrolysis of the glycosidic bond.

Experimental Protocols: A Glimpse into Early Isolation
Techniques
While the precise, step-by-step protocol from Tanret's original discovery is not readily available

in modern databases, the general methods for isolating glucosides in the late 19th century

followed a common workflow. The process would have involved the following key steps:
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A generalized workflow for the 19th-century isolation of Picein.

Modern Research Focus: Neuroprotection and
Antioxidant Effects
Recent in vitro and in vivo studies have explored the potential therapeutic applications of

Picein, particularly in the context of neurodegenerative diseases. Research has suggested that

Picein may exert its neuroprotective effects through the modulation of oxidative stress

pathways.

Oxidative StressPicein Action Cellular Effects

Reactive Oxygen Species (ROS) Mitochondrial Function
impairs

Picein Piceol (aglycone)
Hydrolysis neutralizes

Neuronal Survival
supports
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Signaling pathway illustrating the proposed neuroprotective mechanism of Picein.

Conclusion and Future Directions
From its initial discovery as a bitter compound in spruce shoots to its current status as a

molecule of interest for its neuroprotective potential, Picein has traveled a long scientific path.

The foundational work of early chemists like Charles Tanret provided the essential starting point

for over a century of research. Future investigations will likely focus on elucidating the precise

molecular targets of Picein and its metabolites, as well as exploring its therapeutic efficacy in

preclinical and clinical settings. This historical and technical overview serves as a valuable

resource for scientists and researchers dedicated to advancing our understanding of this

intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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